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Introduction

Diclobutrazol (CAS No: 75736-33-3) is a systemic triazole fungicide recognized for its high

efficacy against a range of fungal phytopathogens, including powdery mildews and rusts.[1][2]

[3][4] As a member of the conazole fungicide family, its mode of action involves the inhibition of

sterol biosynthesis in fungi.[5][6] This technical guide provides a detailed overview of the

essential physicochemical properties and solubility characteristics of Diclobutrazol, intended

for researchers, scientists, and professionals in drug and pesticide development.

Physicochemical Properties
Diclobutrazol is a white to off-white crystalline solid at room temperature.[5][7] Its core

structure consists of a 1,2,4-triazole ring linked to a dichlorophenyl group and a substituted

pentanol chain, which dictates its physical and chemical behavior.[6]

The key physicochemical properties of Diclobutrazol are summarized in the table below.
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Property Value Source(s)

Molecular Formula C₁₅H₁₉Cl₂N₃O [1][6][8]

Molecular Weight 328.24 g/mol [1][2][3][6][8][9]

Appearance
White to off-white crystalline

solid
[3][5]

Melting Point 147-149 °C [8]

Boiling Point 484.3 ± 55.0 °C (Predicted) [8]

Density 1.25 - 1.28 g/cm³ [5][8]

pKa (at 25 °C) < 2 [5][8]

Vapor Pressure (at 20 °C) 0.0027 mPa [5]

Log P (Octanol-Water Partition

Coefficient)
3.81 [5][6]

Solubility Characteristics
The solubility of a compound is critical for its formulation, bioavailability, and environmental

fate. Diclobutrazol exhibits low aqueous solubility and is more readily soluble in organic

solvents.[4][5]

The solubility of Diclobutrazol in various solvents is detailed below.

Solvent Solubility (at 20 °C) Classification Source(s)

Water (pH 7) 7.1 - 9 mg/L
Practically insoluble /

Low solubility
[5][7][8]

Acetone ≥ 50 g/L Soluble [8]

Methanol ≥ 50 g/L Soluble [8]

Ethanol ≥ 50 g/L Soluble [8]

Dimethyl Sulfoxide

(DMSO)

200 mg/mL (609.31

mM)
Highly soluble [3]
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The presence of the dichlorophenyl group contributes to its lipophilic nature, as indicated by the

high Log P value, while the triazole and hydroxyl groups provide some degree of polarity.[10]

Experimental Protocols & Methodologies
The determination of physicochemical and solubility data requires precise experimental

methods. Below are outlines of typical protocols used for characterizing compounds like

Diclobutrazol.

Protocol 1: Determination of Aqueous Solubility (Shake-
Flask Method)
The shake-flask method is a standard protocol for determining the solubility of a compound in

water.

Preparation: An excess amount of solid Diclobutrazol is added to a known volume of

deionized water (or a buffer solution of a specific pH) in a flask.

Equilibration: The flask is sealed and agitated in a constant temperature water bath (e.g., 20

°C) for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached between the

solid and dissolved states.

Phase Separation: The suspension is allowed to stand, or is centrifuged/filtered, to separate

the undissolved solid from the saturated aqueous solution. Care is taken to avoid

temperature changes during this step.

Quantification: The concentration of Diclobutrazol in the clear aqueous phase is determined

using a validated analytical technique. High-Performance Liquid Chromatography (HPLC)

with a UV or Diode Array Detector (DAD) is commonly employed for this purpose.[7]

Calculation: The solubility is reported in units such as mg/L or mol/L.

Protocol 2: Residue Analysis in Environmental or
Biological Matrices
Determining the concentration of Diclobutrazol residues in samples like soil or crops requires

a multi-step process involving extraction, cleanup, and sensitive analysis.
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Sample Preparation: The matrix (e.g., soil, potato) is homogenized to ensure uniformity. Soil

samples may be air-dried and sieved prior to extraction.[11]

Extraction: A known weight of the prepared sample is extracted with a suitable organic

solvent. Acetonitrile is a common choice for its ability to efficiently extract triazole fungicides.

[11][12] Ultrasonic baths may be used to enhance extraction efficiency.[11]

Cleanup/Purification:

Low-Temperature Partitioning: The extract can be stored at a low temperature (e.g.,

-20°C), which causes water and certain interfering compounds to freeze, allowing for easy

separation of the acetonitrile layer.[11]

Solid-Phase Extraction (SPE): Alternatively, the crude extract is passed through an SPE

cartridge (e.g., C18) to remove interfering substances. The analyte is retained on the

sorbent and then eluted with a small volume of a clean solvent.[12]

Analysis: The final extract is analyzed using a highly sensitive and selective instrument,

typically Ultra-High-Performance Liquid Chromatography coupled with tandem Mass

Spectrometry (UHPLC-MS/MS).[11] This technique provides accurate quantification even at

very low residue levels.

Quantification: The concentration of Diclobutrazol is determined by comparing the

instrument's response to that of certified reference standards.[9][13]

Visualizations: Workflows and Mechanisms
To better illustrate the concepts discussed, the following diagrams have been generated using

the DOT language.
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Workflow for Aqueous Solubility Determination

1. Add excess Diclobutrazol
to water

2. Agitate at constant temp
(e.g., 24-48h)

3. Centrifuge or filter
to separate solid

4. Analyze clear supernatant
(e.g., by HPLC)

5. Calculate solubility
(mg/L)

Click to download full resolution via product page

Caption: General workflow for determining the aqueous solubility of Diclobutrazol.
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Workflow for Diclobutrazol Residue Analysis

1. Homogenize Sample
(e.g., Soil, Crop)

2. Extract with Acetonitrile

3. Cleanup Step
(Low-Temp Partitioning or SPE)

4. Analyze by
UHPLC-MS/MS

5. Quantify against
Reference Standards

Click to download full resolution via product page

Caption: Typical experimental workflow for the analysis of Diclobutrazol residues.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1581208?utm_src=pdf-body-img
https://www.benchchem.com/product/b1581208?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581208?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanism of Action: Inhibition of Fungal Sterol Biosynthesis

Lanosterol
(Sterol Precursor)

14α-demethylase
(CYP51 Enzyme)

 Catalyzes 

Ergosterol
(Essential for Fungal Membrane)

 demethylation 

Diclobutrazol

 INHIBITS 

Click to download full resolution via product page

Caption: Diclobutrazol inhibits the 14α-demethylase enzyme in the fungal ergosterol pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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